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Compound of Interest

Compound Name: Jak-IN-14

Cat. No.: B8210074

Audience: Researchers, scientists, and drug development professionals.

Introduction: Jak-IN-14 is a potent and selective inhibitor of Janus kinase 1 (JAK1), a critical
enzyme in cytokine signaling pathways that are implicated in various inflammatory and
autoimmune diseases.[1][2][3] Proper preparation of stock solutions is crucial for ensuring the
accuracy and reproducibility of experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of Jak-IN-14 stock solutions for both in vitro
and in vivo applications.

Chemical and Physical Properties

A summary of the key properties of Jak-IN-14 is presented below. This data is essential for
accurate calculations when preparing stock solutions.
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Property Value Reference
Molecular Formula C19H1sFN4O [4]
Molecular Weight 334.35 g/mol [2][4]
Appearance Solid

Solubility Soluble in DMSO [2][4]

Purity >98% [4]

) ) Potent and selective JAK1
Mechanism of Action o [1][2]
inhibitor (ICso <5 uM)

Signaling Pathway of Jak-IN-14

Jak-IN-14 exerts its effect by inhibiting the JAK-STAT signaling pathway. This pathway is a
primary mechanism for transducing signals from various cytokines and growth factors, which
play a central role in immunity and inflammation.[5] The inhibitor prevents the phosphorylation
and activation of Signal Transducers and Activators of Transcription (STATS), thereby blocking
their translocation to the nucleus and subsequent gene transcription.
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Caption: Simplified JAK-STAT signaling pathway indicating inhibition by Jak-IN-14.
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Experimental Protocols
Materials Required

e Jak-IN-14 powder

o Dimethyl sulfoxide (DMSO), anhydrous, sterile

» Sterile, amber microcentrifuge tubes or cryovials
o Calibrated analytical balance

o Vortex mixer

¢ Ultrasonic bath (recommended)

» Sterile pipette tips and pipettors

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow: Stock Solution Preparation

The general workflow for preparing a concentrated stock solution of Jak-IN-14 is outlined
below.

Caption: Workflow for preparing Jak-IN-14 stock solutions.

Protocol for Preparing a 10 mM DMSO Stock Solution

e Preparation: Bring the vial of Jak-IN-14 powder to room temperature before opening to
prevent condensation.

e Calculation: To prepare a 10 mM stock solution, use the following formula:

o Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol)

o Example for 1 mL of 10 mM stock:

o Mass (mg) = 10 mmol/L x 0.001 L x 334.35 g/mol = 3.34 mg

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8210074?utm_src=pdf-body
https://www.benchchem.com/product/b8210074?utm_src=pdf-body
https://www.benchchem.com/product/b8210074?utm_src=pdf-body
https://www.benchchem.com/product/b8210074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Weighing: Accurately weigh 3.34 mg of Jak-IN-14 powder and transfer it to a sterile
microcentrifuge tube.

» Dissolving: Add 1 mL of sterile DMSO to the tube.

e Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.
To enhance solubility, the solution can be gently warmed to 37°C or placed in an ultrasonic
bath for a short period.[2]

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 uL) in sterile, amber
tubes.[2]

o Storage: Store the aliquots protected from light. For optimal stability, follow the storage
recommendations in the table below.

Stock Solution Calculation Table

This table provides the required mass of Jak-IN-14 for preparing stock solutions at common

concentrations.
Desired Stock Volume of DMSO to Add to  Volume of DMSO to Add to
Concentration 1 mg Jak-IN-14 5 mg Jak-IN-14
1 mM 2.99 mL 14.95 mL
5mM 598.2 UL 2.99 mL
10 mM 299.1 uL 1.50 mL

Table adapted from supplier
data.[2]

Preparation of Working Solutions for In Vitro
Experiments

For cell-based assays, the high-concentration DMSO stock must be diluted to the final working
concentration in the appropriate cell culture medium or buffer.
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» Thaw: Thaw a single aliquot of the Jak-IN-14 stock solution at room temperature.

 Dilution: Perform a serial dilution if necessary. Directly add the calculated volume of the stock
solution to the experimental medium and mix immediately and thoroughly.

¢ Vehicle Control: It is critical to include a vehicle control in your experiments by adding the
same final concentration of DMSO to the medium as is present in the Jak-IN-14 treated
samples. This accounts for any effects of the solvent on the cells.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of Jak-IN-14.

. Storage . .
Condition Shelf Life Recommendations
Temperature

Store in a desiccator,

Solid Powder -20°C > 3 years ]
protected from light.
) Recommended for
DMSO Stock Solution  -20°C < 1 month
short-term storage.[2]
i Recommended for
DMSO Stock Solution -80°C < 6 months

long-term storage.[2]

Important Considerations:

e Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to
preserve its stability.[2]

e In Vivo Formulations: For animal studies, specific formulations may be required to ensure
solubility and bioavailability. A common formulation for similar inhibitors involves a mixture of
solvents like DMSO, PEG300, Tween 80, and saline.[6] The optimal formulation should be
determined based on the specific experimental model and route of administration.

Disclaimer: This protocol serves as a general guideline. Researchers should consult product-
specific datasheets and may need to optimize the protocol for their specific experimental setup.
Always adhere to laboratory safety procedures when handling chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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